Cas no 462659-89-8 (5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine)

• Product Name: 5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine
• CAS No: 462659-89-8
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• CID: 4714494
• Update Time: 2025-07-22

5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine
• 5-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-amine
• PC400666
• BC4511715
• 3-Amino-5-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• Inchi： 1S/C9H6F3N3O/c10-9(11,12)6-3-1-2-5(4-6)7-14-8(13)15-16-7/h1-4H,(H2,13,15)
• InChI Key： LHNSAPBOZFAHMP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2=NC(N)=NO2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 64.9

Additional information on 5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine

Recent Advances in the Study of 5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine (CAS: 462659-89-8)

5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine (CAS: 462659-89-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound.

The compound belongs to the [1,2,4]oxadiazole family, which is known for its diverse biological activities. The presence of the trifluoromethyl group enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Recent synthetic approaches have optimized the yield and purity of 5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine, enabling more detailed pharmacological evaluations.

In vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative pathways, such as monoamine oxidase B (MAO-B). These findings suggest its potential as a neuroprotective agent. Additionally, preliminary in vivo studies in rodent models have shown promising results in reducing oxidative stress and inflammation, further supporting its therapeutic potential.

Another area of interest is the compound's role in cancer research. Recent investigations have revealed that 5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine can modulate key signaling pathways involved in tumor growth and metastasis. Specifically, it has been shown to inhibit the activity of certain kinases that are overexpressed in various cancers. These findings highlight its potential as a targeted therapy for oncology applications.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this field.

In conclusion, 5-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-3-ylamine (CAS: 462659-89-8) represents a versatile and promising compound with potential applications in neurodegenerative diseases and cancer. Continued research and development efforts are essential to fully realize its therapeutic benefits and overcome existing challenges.